N-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thiophene-2-carboxamide

• Molecular Formula: C16H15N3O3S2
• Molecular Weight: 361.4 g/mol
• IUPAC Name: N-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3O3S2/c1-3-22-11-7-6-10(9-12(11)21-2)14-17-16(24-19-14)18-15(20)13-5-4-8-23-13/h4-9H,3H2,1-2H3,(H,17,18,19,20)
• InChI Key: BSRPRYYCBHZOHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NSC(=N2)NC(=O)C3=CC=CS3)OC

Description

Compound X , is a synthetic organic compound. Its chemical structure consists of a thiophene core with a 1,2,4-thiadiazole ring and an amide group. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes::

Radical Protodeboronation:

Industrial Production:

Chemical Reactions Analysis

Compound X undergoes various reactions:

Oxidation: It can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the thiadiazole ring may yield different derivatives.

Substitution: The amide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Compound X finds applications in:

Chemistry: As a versatile building block for designing novel molecules.

Biology: Investigating its interactions with biological targets.

Medicine: Potential therapeutic applications (e.g., antimicrobial properties).

Industry: Developing functional materials.

Mechanism of Action

The exact mechanism of action remains an active area of research. it likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

Compound X stands out due to its unique combination of the thiophene, thiadiazole, and amide moieties. Similar compounds include [list similar compounds here].